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Abstract
Strontium dihydroxide, in its octahydrate form (Sr(OH)₂·8H₂O), is an inorganic compound of

significant interest across various scientific and industrial domains, from sugar refining to the

synthesis of advanced materials.[1][2] This guide provides a comprehensive overview of the

core physical and chemical properties of strontium dihydroxide octahydrate, intended for

researchers, chemists, and professionals in drug development. We delve into its structural

characteristics, solubility, thermal behavior, and chemical reactivity. Furthermore, this document

outlines detailed, field-proven experimental protocols for its characterization and discusses

critical safety and handling procedures to ensure its effective and safe utilization in a laboratory

setting.

Introduction and Significance
Strontium dihydroxide is a caustic alkali composed of one strontium ion (Sr²⁺) and two

hydroxide ions (OH⁻).[2][3] It exists in several forms, including anhydrous (Sr(OH)₂),

monohydrate (Sr(OH)₂·H₂O), and octahydrate (Sr(OH)₂·8H₂O).[3][4] The octahydrate is the
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most common commercially available form due to its significantly higher solubility in water

compared to the anhydrous state.[5][6] This property is pivotal for its primary application in the

refining of beet sugar, where it is used to precipitate saccharates from molasses.[1] Beyond

this traditional use, it serves as a stabilizer in plastics, a precursor for the synthesis of other

strontium salts and nanoparticles, and as a component in specialty lubricants and depilatory

products.[1][2][7] For research and pharmaceutical applications, it can be employed as a

source of strontium ions when the presence of other anions, such as chloride, is undesirable.[5]

Core Physicochemical Properties
A thorough understanding of the fundamental properties of strontium dihydroxide
octahydrate is essential for its application and handling. These properties are summarized in

the table below, followed by a detailed discussion.

Table 1: Key Physical and Chemical Properties of
Strontium Dihydroxide Octahydrate
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Property Value References

Chemical Formula Sr(OH)₂·8H₂O [1][8]

Molar Mass 265.76 g/mol [3][9]

Appearance

Colorless, tetragonal,

deliquescent crystals; white

crystalline powder

[1][5][6]

Crystal Structure
Tetragonal, Space Group

P4/ncc
[10][11]

Density 1.90 g/cm³ [3][5]

Melting Point
100 °C (loses all water of

hydration)
[5][12]

Solubility in Water
0.90 g/100 mL at 0°C; 47.7

g/100 mL at 100°C
[5]

Other Solubilities

Soluble in acids and

ammonium chloride solution;

Insoluble in acetone

[5][6][12]

Basicity (pKb)
pKb1: 0.3, pKb2: 0.83 (for

Sr(OH)₂)
[3]

Hazards
Causes severe skin burns and

eye damage; Corrosive
[8][13][14]

Crystal Structure and Appearance
Strontium dihydroxide octahydrate presents as colorless, transparent crystals or a white

crystalline powder.[15] It is known to be deliquescent, meaning it readily absorbs moisture from

the air to the point of dissolving.[5][6] The crystal structure is tetragonal, belonging to the space

group P4/ncc.[10][11] Neutron diffraction studies have revealed a structure consisting of double

layers of water molecules and hydroxide ions, separated by strontium ions.[16][17] The Sr²⁺

ions are coordinated by eight water oxygen atoms in a square antiprism configuration.[16][17]

Solubility Profile
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A notable characteristic of strontium dihydroxide octahydrate is its solubility in water, which

increases dramatically with temperature. It is sparingly soluble in cold water (0.90 g/100 mL at

0°C) but highly soluble in hot water (47.7 g/100 mL at 100°C).[5] This steep solubility gradient

is the basis for purification by recrystallization. The resulting aqueous solution is strongly

alkaline due to the dissociation of the hydroxide ions.[5][6] The compound is also soluble in

acids, undergoing neutralization reactions, but is insoluble in organic solvents like acetone.[5]

[12]

Hygroscopic and Air-Sensitive Nature
The compound is both hygroscopic and air-sensitive.[1][15] Its hygroscopic nature necessitates

storage in tightly sealed containers to prevent moisture absorption from the atmosphere.[15]

[18] Furthermore, its aqueous solutions readily absorb atmospheric carbon dioxide (CO₂),

leading to the precipitation of insoluble strontium carbonate (SrCO₃).[5][6] This reaction can

alter the concentration of active strontium hydroxide in solution and is a critical consideration

for both storage and application.

Chemical Reactivity and Thermal Stability
Basicity
As an alkaline earth metal hydroxide, strontium dihydroxide is a strong base.[19] When

dissolved in water, it fully dissociates to yield strontium cations (Sr²⁺) and hydroxide anions

(OH⁻), resulting in a solution with a high pH. This strong basicity underpins its use as a catalyst

in certain organic reactions and in neutralization processes.[19][20]

Thermal Decomposition
Upon heating, strontium dihydroxide octahydrate undergoes a multi-step decomposition. At

approximately 100°C, it loses all eight water molecules of hydration to form the anhydrous

strontium hydroxide.[5] Further heating of the anhydrous form to around 710°C results in

decomposition to strontium oxide (SrO) and water vapor.[5][6]

The decomposition pathway can be visualized as follows:
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Caption: Thermal decomposition pathway of Strontium Dihydroxide Octahydrate.

Experimental Protocols for Characterization
To ensure the quality and purity of strontium dihydroxide octahydrate for research and

development, specific analytical techniques are employed. The following protocols are standard

methodologies for its characterization.

Protocol: Thermogravimetric Analysis (TGA) for
Hydration State Verification
Objective: To quantify the water of hydration and confirm the octahydrate stoichiometry.

Principle: TGA measures the change in mass of a sample as a function of temperature. For

Sr(OH)₂·8H₂O, the distinct mass losses correspond to the sequential removal of water

molecules, allowing for precise quantification.

Methodology:

Instrument Calibration: Ensure the TGA instrument is calibrated for both temperature and

mass using appropriate standards.

Sample Preparation: Accurately weigh 5-10 mg of the strontium dihydroxide octahydrate
sample into a ceramic or platinum TGA pan.

Analysis Parameters:

Atmosphere: Nitrogen gas at a flow rate of 20-50 mL/min to provide an inert environment.

Temperature Program: Equilibrate at 30°C, then ramp up to 300°C at a heating rate of

10°C/min.
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Data Analysis:

Analyze the resulting TGA curve. A sharp weight loss is expected between approximately

80°C and 120°C.

Calculate the percentage weight loss. For Sr(OH)₂·8H₂O converting to Sr(OH)₂, the

theoretical weight loss due to the 8 water molecules is approximately 54.2%.

Compare the experimental weight loss to the theoretical value to confirm the hydration

state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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